Cas no 1664354-95-3 (3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(2,2,2-trifluoroethyl)pyrazole)

3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(2,2,2-trifluoroethyl)pyrazole is a boronic ester derivative of a trifluoroethyl-substituted pyrazole, commonly employed as a versatile intermediate in organic synthesis and medicinal chemistry. The presence of the dioxaborolane moiety enhances its stability and reactivity, making it suitable for Suzuki-Miyaura cross-coupling reactions to construct complex heterocyclic frameworks. The trifluoroethyl group confers improved metabolic stability and lipophilicity, which is advantageous in pharmaceutical applications. This compound is particularly valuable in the development of bioactive molecules, offering precise functionalization opportunities due to its well-defined reactivity profile. Its high purity and consistent performance make it a reliable choice for research and industrial-scale synthesis.

3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(2,2,2-trifluoroethyl)pyrazole structure

1664354-95-3 structure

Product Name:3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(2,2,2-trifluoroethyl)pyrazole

CAS No:1664354-95-3

MF:C₁₂H₁₈BF₃N₂O₂

MW:290.089733600616

CID:4702951

PubChem ID:123802118

Update Time:2025-05-20

3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(2,2,2-trifluoroethyl)pyrazole Chemical and Physical Properties

Names and Identifiers

- 3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(2,2,2-trifluoroethyl)-1h-pyrazole
- 3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(2,2,2-trifluoroethyl)pyrazole
- SY296109
- MFCD32644350
- DB-379347
- F53145
- 1664354-95-3
- 3-Methyl-1-(2,2,2-trifluoroethyl)-pyrazole-4-boronic Acid Pinacol Ester
- CS-0097118
- VXGZBDIMTOHAKJ-UHFFFAOYSA-N
- Inchi： 1S/C12H18BF3N2O2/c1-8-9(6-18(17-8)7-12(14,15)16)13-19-10(2,3)11(4,5)20-13/h6H,7H2,1-5H3
- InChI Key： VXGZBDIMTOHAKJ-UHFFFAOYSA-N
- SMILES： FC(CN1C=C(B2OC(C)(C)C(C)(C)O2)C(C)=N1)(F)F

Computed Properties

Exact Mass: 290.1413425g/mol
Monoisotopic Mass: 290.1413425g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 360
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 36.3

3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(2,2,2-trifluoroethyl)pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00939443-1g	3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(2,2,2-trifluoroethyl)-1h-pyrazole	1664354-95-3	97%	1g	￥8949.0	2024-04-17
Chemenu	CM332060-1g	3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole	1664354-95-3	95%+	1g	$2081	2021-08-18
Chemenu	CM332060-5g	3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole	1664354-95-3	95%+	5g	$4374	2021-08-18
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB02819-5g	3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole	1664354-95-3	95%	5g	$2250	2023-09-07
Chemenu	CM332060-250mg	3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole	1664354-95-3	95%+	250mg	$296	2023-02-02
Chemenu	CM332060-1g	3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole	1664354-95-3	95%+	1g	$707	2023-02-02
1PlusChem	1P01XFHG-50mg	3-Methyl-1-(2,2,2-trifluoroethyl)-pyrazole-4-boronic Acid Pinacol Ester	1664354-95-3	95%	50mg	$223.00	2024-06-19
1PlusChem	1P01XFHG-100mg	3-Methyl-1-(2,2,2-trifluoroethyl)-pyrazole-4-boronic Acid Pinacol Ester	1664354-95-3	95%	100mg	$355.00	2024-06-19
1PlusChem	1P01XFHG-250mg	3-Methyl-1-(2,2,2-trifluoroethyl)-pyrazole-4-boronic Acid Pinacol Ester	1664354-95-3	95%	250mg	$608.00	2024-06-19
Aaron	AR01XFPS-100mg	3-Methyl-1-(2,2,2-trifluoroethyl)-pyrazole-4-boronic Acid Pinacol Ester	1664354-95-3	95%	100mg	$310.00	2025-02-12